5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95%
Overview
Description
5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine (5-F2H2HP) is an organic compound with a wide range of applications in the fields of synthetic organic chemistry, medicinal chemistry, and drug design. 5-F2H2HP has been widely studied in recent years due to its unique properties and potential applications.
Scientific Research Applications
5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications, including medicinal chemistry, drug design, and synthetic organic chemistry. In medicinal chemistry, 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has been used to synthesize inhibitors of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the development of cancer. In drug design, 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has been used to synthesize inhibitors of the enzyme phosphatidylinositol-3-kinase (PI3K), which is involved in the development of neurological disorders. In synthetic organic chemistry, 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has been used to synthesize a variety of organic compounds, including heterocyclic compounds, amides, and amines.
Mechanism of Action
The mechanism of action of 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% is not fully understood. It is believed that the compound binds to the active sites of enzymes, such as DHODH and PI3K, and inhibits their activity. This inhibits the development of cancer and neurological disorders, respectively.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% are not fully understood. However, it is believed that the compound may have anti-cancer and anti-neurological disorder effects. In addition, 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% may have a variety of other effects, such as anti-inflammatory, antioxidant, and anti-microbial effects.
Advantages and Limitations for Lab Experiments
5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% has several advantages for lab experiments. It is relatively easy to synthesize and can be used to synthesize a variety of organic compounds. In addition, the compound is relatively stable and has a low toxicity. However, the compound is expensive and may not be suitable for large scale synthesis.
Future Directions
There are several possible future directions for 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% research. One possible direction is to further explore the biochemical and physiological effects of the compound. Another possible direction is to develop more efficient and cost-effective methods for synthesizing the compound. Additionally, further research could be done to explore the potential applications of 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% in drug design and medicinal chemistry. Finally, further research could be done to explore the potential of 5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% as an antioxidant or anti-inflammatory agent.
Synthesis Methods
5-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95% can be synthesized from the reaction of 4-fluoro-2-hydroxybenzaldehyde with 2-hydroxypyridine in the presence of a strong base catalyst, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an organic solvent, such as dichloromethane or ethyl acetate. The reaction is exothermic and proceeds at room temperature. The resulting product is a yellowish solid that can be isolated by filtration and recrystallization.
properties
IUPAC Name |
5-(4-fluoro-2-hydroxyphenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8FNO2/c12-8-2-3-9(10(14)5-8)7-1-4-11(15)13-6-7/h1-6,14H,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDLJFSZJCDDYBZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)O)C2=CNC(=O)C=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70682670 |
Source
|
| Record name | 5-(4-Fluoro-2-hydroxyphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70682670 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261895-41-3 |
Source
|
| Record name | 2(1H)-Pyridinone, 5-(4-fluoro-2-hydroxyphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261895-41-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-(4-Fluoro-2-hydroxyphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70682670 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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